Cas no 2580230-10-8 (4-{(benzyloxy)carbonylamino}pyrazolo1,5-a1,3,5triazine-8-carboxylic acid)

4-{(Benzyloxy)carbonylamino}pyrazolo[1,5-a][1,3,5]triazine-8-carboxylic acid is a heterocyclic compound featuring a pyrazolo[1,5-a][1,3,5]triazine core functionalized with a benzyloxycarbonyl (Cbz) protecting group and a carboxylic acid moiety. This structure confers versatility in synthetic applications, particularly in medicinal chemistry, where it serves as a key intermediate for the development of pharmacologically active molecules. The Cbz group enhances stability during synthetic manipulations, while the carboxylic acid functionality allows for further derivatization via amidation or esterification. Its rigid triazine scaffold contributes to high binding affinity in target interactions, making it valuable for designing enzyme inhibitors or receptor modulators. The compound is typically characterized by high purity and consistent performance in multi-step syntheses.
4-{(benzyloxy)carbonylamino}pyrazolo1,5-a1,3,5triazine-8-carboxylic acid structure
2580230-10-8 structure
Product Name:4-{(benzyloxy)carbonylamino}pyrazolo1,5-a1,3,5triazine-8-carboxylic acid
CAS No:2580230-10-8
MF:C14H11N5O4
MW:313.268242120743
CID:5660168
PubChem ID:165894209
Update Time:2025-05-24

4-{(benzyloxy)carbonylamino}pyrazolo1,5-a1,3,5triazine-8-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 4-{[(benzyloxy)carbonyl]amino}pyrazolo[1,5-a][1,3,5]triazine-8-carboxylic acid
    • 2580230-10-8
    • EN300-27732737
    • 4-{(benzyloxy)carbonylamino}pyrazolo1,5-a1,3,5triazine-8-carboxylic acid
    • Inchi: 1S/C14H11N5O4/c20-12(21)10-6-17-19-11(10)15-8-16-13(19)18-14(22)23-7-9-4-2-1-3-5-9/h1-6,8H,7H2,(H,20,21)(H,15,16,18,22)
    • InChI Key: VSESJRYZFKRBIC-UHFFFAOYSA-N
    • SMILES: O(C(NC1=NC=NC2=C(C(=O)O)C=NN21)=O)CC1C=CC=CC=1

Computed Properties

  • Exact Mass: 313.08110385g/mol
  • Monoisotopic Mass: 313.08110385g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 5
  • Complexity: 443
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 119Ų

4-{(benzyloxy)carbonylamino}pyrazolo1,5-a1,3,5triazine-8-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-27732737-0.05g
4-{[(benzyloxy)carbonyl]amino}pyrazolo[1,5-a][1,3,5]triazine-8-carboxylic acid
2580230-10-8 95.0%
0.05g
$912.0 2025-03-19
Enamine
EN300-27732737-0.1g
4-{[(benzyloxy)carbonyl]amino}pyrazolo[1,5-a][1,3,5]triazine-8-carboxylic acid
2580230-10-8 95.0%
0.1g
$956.0 2025-03-19
Enamine
EN300-27732737-0.25g
4-{[(benzyloxy)carbonyl]amino}pyrazolo[1,5-a][1,3,5]triazine-8-carboxylic acid
2580230-10-8 95.0%
0.25g
$999.0 2025-03-19
Enamine
EN300-27732737-0.5g
4-{[(benzyloxy)carbonyl]amino}pyrazolo[1,5-a][1,3,5]triazine-8-carboxylic acid
2580230-10-8 95.0%
0.5g
$1043.0 2025-03-19
Enamine
EN300-27732737-1.0g
4-{[(benzyloxy)carbonyl]amino}pyrazolo[1,5-a][1,3,5]triazine-8-carboxylic acid
2580230-10-8 95.0%
1.0g
$1086.0 2025-03-19
Enamine
EN300-27732737-2.5g
4-{[(benzyloxy)carbonyl]amino}pyrazolo[1,5-a][1,3,5]triazine-8-carboxylic acid
2580230-10-8 95.0%
2.5g
$2127.0 2025-03-19
Enamine
EN300-27732737-5.0g
4-{[(benzyloxy)carbonyl]amino}pyrazolo[1,5-a][1,3,5]triazine-8-carboxylic acid
2580230-10-8 95.0%
5.0g
$3147.0 2025-03-19
Enamine
EN300-27732737-10.0g
4-{[(benzyloxy)carbonyl]amino}pyrazolo[1,5-a][1,3,5]triazine-8-carboxylic acid
2580230-10-8 95.0%
10.0g
$4667.0 2025-03-19
Enamine
EN300-27732737-1g
4-{[(benzyloxy)carbonyl]amino}pyrazolo[1,5-a][1,3,5]triazine-8-carboxylic acid
2580230-10-8
1g
$1086.0 2023-09-10
Enamine
EN300-27732737-5g
4-{[(benzyloxy)carbonyl]amino}pyrazolo[1,5-a][1,3,5]triazine-8-carboxylic acid
2580230-10-8
5g
$3147.0 2023-09-10

4-{(benzyloxy)carbonylamino}pyrazolo1,5-a1,3,5triazine-8-carboxylic acid Related Literature

Additional information on 4-{(benzyloxy)carbonylamino}pyrazolo1,5-a1,3,5triazine-8-carboxylic acid

Comprehensive Overview of 4-{(benzyloxy)carbonylamino}pyrazolo[1,5-a][1,3,5]triazine-8-carboxylic acid (CAS No. 2580230-10-8)

4-{(benzyloxy)carbonylamino}pyrazolo[1,5-a][1,3,5]triazine-8-carboxylic acid (CAS No. 2580230-10-8) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the pyrazolo[1,5-a][1,3,5]triazine family, a class of nitrogen-rich heterocycles known for their diverse biological activities. The presence of both a benzyloxycarbonylamino group and a carboxylic acid moiety in its structure makes it a versatile intermediate for drug discovery and medicinal chemistry applications.

In recent years, the demand for novel heterocyclic compounds like 4-{(benzyloxy)carbonylamino}pyrazolo[1,5-a][1,3,5]triazine-8-carboxylic acid has surged due to their potential in targeting enzyme inhibitors and kinase modulators. Researchers are particularly interested in its role as a building block for small-molecule therapeutics, especially in oncology and inflammatory diseases. The compound's unique structure allows for selective interactions with biological targets, making it a valuable tool in structure-activity relationship (SAR) studies.

The synthesis of 4-{(benzyloxy)carbonylamino}pyrazolo[1,5-a][1,3,5]triazine-8-carboxylic acid involves multi-step organic reactions, including cyclization and functional group protection strategies. Its CAS No. 2580230-10-8 serves as a unique identifier in chemical databases, ensuring accurate referencing in patents and scientific literature. The compound's carboxylic acid group enables further derivatization, such as amide bond formation, which is critical for optimizing drug-like properties.

From an industrial perspective, 4-{(benzyloxy)carbonylamino}pyrazolo[1,5-a][1,3,5]triazine-8-carboxylic acid is often discussed in the context of green chemistry and sustainable synthesis. With growing environmental concerns, researchers are exploring eco-friendly routes to synthesize such compounds, minimizing waste and hazardous byproducts. This aligns with the broader trend of green pharmaceuticals, a topic frequently searched in academic and industrial circles.

Another hot topic linked to this compound is its potential in computational drug design. Advances in AI-driven molecular modeling have enabled researchers to predict the binding affinity and pharmacokinetic properties of derivatives of 4-{(benzyloxy)carbonylamino}pyrazolo[1,5-a][1,3,5]triazine-8-carboxylic acid. This has accelerated the discovery of lead compounds, reducing the time and cost associated with traditional drug development.

In summary, 4-{(benzyloxy)carbonylamino}pyrazolo[1,5-a][1,3,5]triazine-8-carboxylic acid (CAS No. 2580230-10-8) represents a promising scaffold in modern medicinal chemistry. Its applications span from targeted therapy to materials science, reflecting its multidisciplinary relevance. As research continues, this compound is likely to play a pivotal role in addressing unmet medical needs and advancing sustainable chemical practices.

Recommended suppliers
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.